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Compound of Interest

Compound Name: Ceefourin 2

Cat. No.: B15572370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ceefourin 2 is a potent and highly selective inhibitor of the Multidrug Resistance Protein 4

(MRP4), also known as ATP-binding cassette subfamily C member 4 (ABCC4).[1][2] MRP4 is

an important transporter protein involved in the efflux of a wide range of endogenous and

xenobiotic compounds, and its overexpression has been implicated in multidrug resistance in

cancer.[1][3] The selective inhibition of MRP4 by Ceefourin 2 makes it a valuable tool for

studying the physiological and pathological roles of this transporter and for the development of

therapeutic strategies to overcome drug resistance.[1][4]

These application notes provide a detailed protocol for the preparation of a stock solution of

Ceefourin 2, ensuring its proper handling, storage, and use in experimental settings.

Quantitative Data Summary
For accurate and reproducible experimental results, it is crucial to start with a precisely

prepared stock solution. The following table summarizes the key quantitative data for

Ceefourin 2.
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Property Value Reference

CAS Number 348148-51-6 [5]

Molecular Formula C₁₅H₉ClF₃N₃O₂ [5]

Molecular Weight 355.70 g/mol [5]

Solubility Soluble in DMSO [5]

IC₅₀ for MRP4 7.0 µM

Recommended Solvent
Dimethyl sulfoxide (DMSO),

anhydrous
[5]

Storage (Solid)
0-4°C (short-term), -20°C

(long-term)
[5]

Storage (Stock Solution) -20°C or -80°C (aliquoted)

Experimental Protocols
Materials

Ceefourin 2 powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution of
Ceefourin 2
This protocol describes the preparation of a 10 mM stock solution of Ceefourin 2 in DMSO.

This concentration is a convenient starting point for subsequent dilutions to working

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.drugtargetreview.com/news/1686/abcam-licenses-novel-ceefourin-inhibitors-multidrug-resistance-protein-4-australias-childrens-cancer-institute/
https://www.drugtargetreview.com/news/1686/abcam-licenses-novel-ceefourin-inhibitors-multidrug-resistance-protein-4-australias-childrens-cancer-institute/
https://www.drugtargetreview.com/news/1686/abcam-licenses-novel-ceefourin-inhibitors-multidrug-resistance-protein-4-australias-childrens-cancer-institute/
https://www.drugtargetreview.com/news/1686/abcam-licenses-novel-ceefourin-inhibitors-multidrug-resistance-protein-4-australias-childrens-cancer-institute/
https://www.drugtargetreview.com/news/1686/abcam-licenses-novel-ceefourin-inhibitors-multidrug-resistance-protein-4-australias-childrens-cancer-institute/
https://www.drugtargetreview.com/news/1686/abcam-licenses-novel-ceefourin-inhibitors-multidrug-resistance-protein-4-australias-childrens-cancer-institute/
https://www.benchchem.com/product/b15572370?utm_src=pdf-body
https://www.benchchem.com/product/b15572370?utm_src=pdf-body
https://www.benchchem.com/product/b15572370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


concentrations for most in vitro assays.

Equilibrate Ceefourin 2 to Room Temperature: Before opening, allow the vial of Ceefourin 2
powder to warm to room temperature for at least 15-20 minutes. This prevents the

condensation of moisture, which can affect the stability of the compound.

Weigh Ceefourin 2: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of Ceefourin 2 powder. For example, to prepare 1

mL of a 10 mM stock solution, you will need 3.557 mg of Ceefourin 2.

Calculation:

Molarity (M) = Moles of solute / Liters of solution

Moles = Mass (g) / Molecular Weight ( g/mol )

Mass (g) = Molarity (mol/L) * Liters of solution (L) * Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L * 0.001 L * 355.70 g/mol * 1000 mg/g = 3.557 mg

Add DMSO: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the Ceefourin 2 powder. For 3.557 mg of Ceefourin 2, add 1 mL of DMSO to

achieve a 10 mM concentration.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the

Ceefourin 2 is completely dissolved. Visually inspect the solution to ensure there are no

visible particles. If necessary, gentle warming (e.g., in a 37°C water bath for a few minutes)

or sonication can be used to aid dissolution.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

(e.g., 10-20 µL) in sterile microcentrifuge tubes.

Store Properly: Store the aliquots at -20°C or -80°C for long-term storage. When stored

correctly, the stock solution should be stable for several months.

Protocol for Preparing Working Solutions
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For cell-based assays, the final concentration of DMSO should be kept as low as possible

(typically below 0.5%) to avoid solvent-induced cytotoxicity.

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Ceefourin 2 stock solution at room

temperature.

Prepare Intermediate Dilutions: Perform serial dilutions of the stock solution in cell culture

medium or an appropriate buffer to achieve the desired final concentrations. It is good

practice to make an intermediate dilution first before the final dilution into the assay plate.

Vehicle Control: Always include a vehicle control in your experiments, which consists of the

same final concentration of DMSO used in the treatment groups, but without Ceefourin 2.

Visualizations
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the step-by-step workflow for preparing a stock solution of

Ceefourin 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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